Cas no 1239953-14-0 (methyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate)

• Product Name: methyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate
• CAS No: 1239953-14-0
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 1102798
• PubChem ID: 68508140
• Update Time: 2025-04-20

methyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-Imidazo[1,5-a]pyrazine-1-carboxylic acid methyl ester
• methyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate
• SB13969
• EN300-1071802
• DB-213837
• RZBIUEJBHOWAHN-UHFFFAOYSA-N
• SCHEMBL3091366
• methyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate
• 1239953-14-0

• Inchi： 1S/C8H11N3O2/c1-13-8(12)7-6-4-9-2-3-11(6)5-10-7/h5,9H,2-4H2,1H3
• InChI Key： RZBIUEJBHOWAHN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2CNCCN2C=N1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.9 g/l) (25 º C),